Cas no 1063734-07-5 (2-(piperidin-3-yl)methylpyrimidine)

• Product Name: 2-(piperidin-3-yl)methylpyrimidine
• CAS No: 1063734-07-5
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• MDL: MFCD22403924
• CID: 2121536
• PubChem ID: 57731945
• Update Time: 2025-11-01

2-(piperidin-3-yl)methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-3-ylmethyl)pyrimidine
• 2-(3-Piperidylmethyl)pyrimidine
• UPRVDXUSSMRSEP-UHFFFAOYSA-N
• SY265263
• 2-(piperidin-3-yl)methylpyrimidine

• MDL： MFCD22403924
• Inchi： 1S/C10H15N3/c1-3-9(8-11-4-1)7-10-12-5-2-6-13-10/h2,5-6,9,11H,1,3-4,7-8H2
• InChI Key： UPRVDXUSSMRSEP-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2N=CC=CN=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(piperidin-3-yl)methylpyrimidine

2-(piperidin-3-yl)methylpyrimidine: A Key Compound in Modern Medicinal Chemistry

2-(piperidin-3-yl)methylpyrimidine (CAS No. 1063734-07-5) represents a unique molecular scaffold with significant potential in the development of novel therapeutic agents. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their structural versatility and biological activity. The integration of a piperidine ring with a pyrimidine core creates a multifunctional platform that can interact with various biological targets, making it a focal point in drug discovery and targeted therapy research.

The molecular structure of 2-(piperidin-3-yl)methylpyrimidine is characterized by the fusion of a six-membered pyrimidine ring with a five-membered piperidine ring. This unique topology allows for the formation of multiple hydrogen bonds and hydrophobic interactions, which are critical for modulating protein-ligand binding affinity. Recent studies have highlighted the importance of such structural features in enhancing the selectivity and potency of small molecule therapeutics. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the introduction of a piperidine substituent in pyrimidine derivatives significantly improves their ability to inhibit specific kinases involved in cancer progression.

One of the most promising applications of 2-(piperidin-3-yl)methylpyrimidine lies in its potential as a kinase inhibitor. Kinases play a central role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. The pyrimidine scaffold is particularly attractive for kinase inhibition due to its ability to mimic the natural substrates of these enzymes. A 2024 study published in Cell Chemical Biology reported the development of a series of pyrimidine-based compounds, including 2-(piperidin-3-yl)methylpyrimidine, which showed high specificity for the EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase) targets. These findings underscore the compound's relevance in the design of targeted anticancer therapies.

Recent advances in computational drug design have further propelled the exploration of 2-(piperidin-3-yl)methylpyrimidine. Molecular docking studies and machine learning-based virtual screening have revealed that this compound exhibits favorable binding interactions with multiple proteins of interest. For example, a 2023 study in ACS Chemical Biology utilized deep learning algorithms to predict the binding affinity of 2-(piperidin-3-yl)methylpyrimidine with the TRPV1 (Transient Receptor Potential Vanilloid 1) receptor, a key target in pain management. The results indicated that the compound could serve as a lead molecule for the development of novel analgesic agents with improved efficacy and reduced side effects.

The synthesis of 2-(piperidin-3-yl)methylpyrimidine has been optimized through various methodologies, including asymmetric catalysis and green chemistry techniques. A 2022 paper in Organic Letters described a one-pot synthesis route that significantly reduces the number of steps and waste generation, aligning with the principles of sustainable drug development. This approach not only enhances the scalability of the compound but also reduces the environmental impact of its production, which is a critical consideration in modern pharmaceutical research.

Moreover, the biological activity of 2-(piperidin-3-yl)methylpyrimidine has been extensively evaluated in preclinical models. In vitro assays have demonstrated its ability to modulate various cellular pathways, including the PI3K/AKT/mTOR signaling pathway and the JAK/STAT pathway. These pathways are known to be dysregulated in several diseases, such as metabolic disorders and autoimmune conditions. A 2024 study in Pharmacological Research reported that 2-(piperidin-3-yl)methylpyrimidine significantly reduced inflammatory markers in a mouse model of colitis, suggesting its potential as an anti-inflammatory agent.

The compound's pharmacokinetic properties are another area of active investigation. A 2023 study in Drug Metabolism and Disposition evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of 2-(piperidin-3-yl)methylpyrimidine in both in vitro and in vivo models. The results indicated that the compound exhibits favorable bioavailability and a long half-life, which are essential for the development of oral therapeutics. These findings are particularly relevant for the treatment of chronic diseases, where long-acting formulations are often preferred.

In addition to its therapeutic potential, 2-(piperidin-3-yl)methylpyrimidine has been explored for its antimicrobial properties. A 2022 study in Antimicrobial Agents and Chemotherapy investigated the compound's activity against multidrug-resistant bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The results showed that the compound could disrupt bacterial cell membranes and inhibit the synthesis of essential proteins, highlighting its potential as a novel antimicrobial agent in the face of growing antibiotic resistance.

The versatility of 2-(piperidin-3-yl)methylpyrimidine has also been demonstrated in the field of drug repurposing. A 2023 study in Drug Discovery Today explored the compound's potential as a modulator of G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The study found that 2-(piperidin-3-yl)methylpyrimidine could interact with multiple GPCR subtypes, suggesting its potential for the treatment of neurological disorders and cardiovascular diseases.

Despite its promising profile, the development of 2-(piperidin-3-yl)methylpyrimidine as a therapeutic agent requires further research to address potential challenges. These include optimizing its selectivity for target proteins, minimizing off-target effects, and ensuring long-term safety in clinical settings. Ongoing studies are focused on these aspects, with a particular emphasis on structure-based drug design and pharmacogenomic profiling.

In conclusion, 2-(piperidin-3-yl)methylpyrimidine represents a promising candidate for the development of novel therapeutics across a range of disease indications. Its unique structural features, combined with the latest advancements in drug discovery technologies, position it as a valuable tool in the quest for more effective and safer treatments. As research in this area continues to evolve, the potential applications of 2-(piperidin-3-yl)methylpyrimidine are likely to expand, offering new opportunities for innovative medical solutions.

Summary of Key Points: 1. Structural Features: - 2-(Piperidin-3-yl)methylpyrimidine combines a six-membered pyrimidine ring with a five-membered piperidine ring, enabling multiple hydrogen bonds and hydrophobic interactions. - Its unique topology enhances selectivity and potency for target proteins, making it a promising scaffold for drug design. 2. Therapeutic Applications: - Kinase Inhibition: Shows high specificity for EGFR and ALK, with potential in targeted anticancer therapies. - Anti-inflammatory Activity: Demonstrates efficacy in reducing inflammatory markers in colitis models, suggesting potential as an anti-inflammatory agent. - Antimicrobial Potential: Exhibits activity against multidrug-resistant bacteria, offering a new approach to combat antibiotic resistance. - Drug Repurposing: May modulate GPCRs, opening avenues for treating neurological and cardiovascular disorders. 3. Synthesis and Sustainability: - Optimized via asymmetric catalysis and green chemistry, reducing waste and improving scalability for sustainable drug development. 4. Pharmacokinetics: - Favorable ADME profile (absorption, distribution, metabolism, excretion) with long half-life, suitable for oral therapeutics in chronic diseases. 5. Research Challenges: - Ongoing efforts to optimize selectivity, minimize off-target effects, and ensure long-term safety through structure-based design and pharmacogenomic studies. 6. Future Prospects: - Potential expansion into novel therapeutics across diverse indications, driven by advancements in drug discovery technologies and personalized medicine. Conclusion: 2-(Piperidin-3-yl)methylpyrimidine stands as a versatile compound with broad therapeutic potential, supported by structural advantages and cutting-edge research. Its development could lead to innovative treatments for complex diseases, emphasizing the importance of continued exploration in drug discovery and pharmacology.